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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB 0777 ammonium salt is a potent and selective full agonist for the adenosine A2A

receptor.[1][2] It demonstrates high selectivity for the A2A receptor subtype over A1, A2B, and

A3 receptors.[2] This compound is frequently utilized in research investigating the roles of the

A2A receptor in various physiological and pathological processes, including inflammation and

neurotransmission.[3][4][5][6] Due to its polar nature, PSB 0777 shows poor brain penetration

and is not readily absorbed when administered orally.[1][7] Proper preparation of a stock

solution is the first critical step for ensuring accurate and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of PSB 0777 ammonium salt stock solutions.

Mechanism of Action
PSB 0777 acts as a full agonist at the adenosine A2A receptor. The binding of PSB 0777 to the

A2A receptor, a G-protein coupled receptor (GPCR), typically leads to the activation of adenylyl

cyclase, which in turn increases intracellular levels of cyclic AMP (cAMP). This signaling

cascade can modulate a variety of cellular responses. For instance, in inflammatory bowel

disease research, it has been shown to have beneficial effects.[1][7] Additionally, it has been

demonstrated to modulate the expression of synaptic proteins and AMPA receptors in neurons.

[4][5][6]
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Figure 1: Signaling pathway of PSB 0777 via the Adenosine A2A Receptor.

Data Presentation
The following table summarizes the key quantitative data for PSB 0777 ammonium salt.
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Property Value Source

Molecular Weight 500.55 g/mol [2][8]

Formula C18H20N5O7S2·NH4 [2]

Purity ≥97% [2]

Solubility in Water up to 100 mM [2]

Solubility in DMSO up to 100 mM [2]

Ki (rat A2A) 44.4 nM [3][8]

Ki (human A2A) 360 nM [1][7]

Storage (Solid) Room Temperature [2]

Storage (Solution) -20°C (up to 1 month)

Experimental Protocol: Preparation of a 10 mM PSB
0777 Ammonium Salt Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions in cell culture media or buffer.

Materials
PSB 0777 ammonium salt (solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes and sterile filter tips

Vortex mixer

Procedure
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Acclimatization: Before opening, allow the vial of solid PSB 0777 to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming inside the vial,

which can affect the stability of the compound.

Calculation of Mass: To prepare a 10 mM stock solution, the required mass of PSB 0777

needs to be calculated. The molecular weight of PSB 0777 ammonium salt is 500.55 g/mol .

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass is: Mass (g) =

Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.010 mol/L x

0.001 L x 500.55 g/mol Mass (mg) = 5.0055 mg

Weighing: Carefully weigh out approximately 5.01 mg of PSB 0777 ammonium salt using a

calibrated analytical balance. It is recommended to perform this in a chemical fume hood.

Dissolution: Add the weighed PSB 0777 to a sterile vial. Using a calibrated pipette, add 1 mL

of sterile DMSO to the vial.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-100 µL)

in sterile microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C. Under these conditions, the solution is

generally stable for up to one month.
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Figure 2: Workflow for preparing PSB 0777 ammonium salt stock solution.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling PSB 0777 and DMSO.

Handle the solid compound and DMSO in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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